5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene

• Molecular Formula: C11H9ClO3S2
• Molecular Weight: 288.8 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)thiophene-2-sulfonyl chloride
• InChI: InChI=1S/C11H9ClO3S2/c1-15-9-4-2-8(3-5-9)10-6-7-11(16-10)17(12,13)14/h2-7H,1H3
• InChI Key: PZHAFFSEQBNUOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(S2)S(=O)(=O)Cl

Description

5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene is a useful research compound. Its molecular formula is C11H9ClO3S2 and its molecular weight is 288.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulfuryl chloride (0.32 g, 2.34 mmol) was added dropwise a stirred solution of dry DMF (0.18 ml, 2.34 mmol) at 0° C. under an argon atmosphere resulting in the formation of a white solid. After 15 min, 2-(4-methoxy-phenyl)-thiophene (0.38 g, 2 mmol) was added and the mixture was warmed to 100° C. and the melt was further stirred for 45 min. Crushed ice was added and the reaction mixture was extracted with ethyl acetate (2×) and the combined organic extracts were washed with water, brine, dried (MgSO4.2H2O) filtered and concentrated under reduced pressure. The crude, green solid was purified over silica gel (ethyl acetate/n-heptane 1:9): green solid, 0.13 g (18%).